Cas no 21024-57-7 (methyl (2Z)-3-cyclopropylbut-2-enoate)

• Product Name: methyl (2Z)-3-cyclopropylbut-2-enoate
• CAS No: 21024-57-7
• Molecular Formula: C₈H₁₂O₂
• Molecular Weight: 140.17968
• CID: 1397741
• PubChem ID: 10329380

methyl (2Z)-3-cyclopropylbut-2-enoate Properties

Names and Identifiers

• 2-Butenoic acid, 3-cyclopropyl-, methyl ester, (Z)-
• methyl 3-cyclopropylbut-2-enoate
• methyl (2Z)-3-cyclopropylbut-2-enoate
• SCHEMBL13468265
• EN300-1459587
• Methyl (Z)-3-cyclopropylbut-2-enoate
• Namikibbv-44227707
• Namiki bbv-44227707
• AKOS017417057
• 21024-57-7

• InChIKey： HYAJWENQEZKGNL-WAYWQWQTSA-N
• Inchi： InChI=1S/C8H12O2/c1-6(7-3-4-7)5-8(9)10-2/h5,7H,3-4H2,1-2H3/b6-5-
• SMILES： CC(=CC(=O)OC)C1CC1

Computed Properties

• Exact Mass: 140.08376
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 140.083729621g/mol
• Heavy Atom Count: 10
• Complexity: 166
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids